![molecular formula C17H14ClFN2O3S3 B2688749 N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide CAS No. 941987-53-7](/img/structure/B2688749.png)
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide, also known as compound A, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and structural characterization of compounds with similar sulfonamide, thiazole, and fluorophenyl moieties are essential for developing potential therapeutic agents. Studies have demonstrated the synthesis of various sulfonamide derivatives incorporating thiazole rings, aiming to explore their biological activities. For instance, novel cyclic sulfonamides have been synthesized through Diels-Alder reactions, showcasing the versatility of sulfonamide compounds in chemical synthesis and potential applications in drug discovery (Greig et al., 2001).
Biological Evaluation and Potential Therapeutic Applications
Research on sulfonamide derivatives, including those with thiazole and fluorophenyl groups, has identified a range of biological activities, suggesting potential therapeutic applications. For instance, certain sulfonamide compounds have demonstrated significant anticancer activity, with specific derivatives being potent against breast and colon cancer cell lines, indicating the role of these compounds in the development of anticancer therapies (Ghorab et al., 2015). Additionally, antimycobacterial activity has been observed in synthesized fluorinated benzothiazolo imidazole compounds, highlighting their potential in treating infectious diseases (Sathe et al., 2011).
Mechanisms of Action and Antimicrobial Properties
The mechanisms of action of sulfonamide derivatives are of significant interest due to their potential antimicrobial properties. Research has identified the antibacterial activity of sulfone derivatives containing oxadiazole moieties against rice bacterial leaf blight, demonstrating the agricultural applications of these compounds in controlling plant diseases (Shi et al., 2015). These studies contribute to understanding how such compounds can be leveraged for their antimicrobial properties, offering insights into their broader applicability in scientific research.
properties
IUPAC Name |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-(4-fluorophenyl)sulfonylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClFN2O3S3/c18-15-8-7-14(26-15)13-10-25-17(20-13)21-16(22)2-1-9-27(23,24)12-5-3-11(19)4-6-12/h3-8,10H,1-2,9H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGEXPOKOLKFPNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)S(=O)(=O)CCCC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClFN2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.